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Compound Name:
(1S,2S)-1,2-Dicyclohexylethane-

1,2-diamine

Cat. No.: B574626 Get Quote

An In-depth Technical Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Privileged

Chiral Ligand

This technical guide provides a comprehensive overview of (1S,2S)-1,2-Dicyclohexylethane-
1,2-diamine, a C2-symmetric chiral diamine that has garnered interest as a "privileged ligand"

in the field of asymmetric catalysis. This document is intended for researchers, scientists, and

professionals in drug development and fine chemical synthesis who are interested in the

application of advanced chiral ligands.

Core Concepts and Significance
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, with the CAS number 179337-54-3, is a

member of the vicinal diamine family of ligands. Its significance lies in its rigid and well-defined

chiral scaffold, which is capable of inducing high levels of enantioselectivity in a variety of

metal-catalyzed reactions. The bulky cyclohexyl groups create a specific steric environment

around the metal center, which facilitates the selective formation of one enantiomer of the

product.

The development of this ligand is an extension of the pioneering work on other C2-symmetric

diamines, such as (1R,2R)-1,2-diaminocyclohexane (DACH). The success of DACH-derived

ligands in asymmetric reactions spurred the synthesis of analogues with varied steric and

electronic properties to optimize their catalytic performance for specific transformations. The
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dicyclohexylethane backbone of the title compound provides a distinct structural motif for fine-

tuning catalytic activity.

Pricing and Availability
The pricing for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is generally available upon

request from specialized chemical suppliers. The cost can vary based on purity, quantity, and

the supplier. Below is a summary of known suppliers; however, for current pricing, a direct

inquiry is necessary.

Supplier CAS Number Purity Availability

Santa Cruz

Biotechnology
179337-54-3 Not specified Inquire

Benchchem 179337-54-3 Not specified Inquire

Experimental Protocols
Detailed experimental protocols for the synthesis of (1S,2S)-1,2-Dicyclohexylethane-1,2-
diamine are not readily available in peer-reviewed literature, suggesting it may be a specialty

chemical with proprietary synthesis methods. However, the general synthesis of C2-symmetric

vicinal diamines typically follows established methodologies.

General Synthesis Approach: Reductive Coupling of
Imines
A common method for the synthesis of such diamines is the reductive coupling of imines

derived from chiral aldehydes or ketones.

Workflow for the Synthesis of a Chiral Diamine
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Caption: General workflow for the synthesis of chiral diamines.

Methodology:

Imine Formation: A chiral aldehyde or ketone is reacted with an amine source, such as

ammonia or a primary amine, to form the corresponding imine. This reaction is typically

carried out in an organic solvent and may require a dehydrating agent to drive the

equilibrium towards the imine product.

Reductive Coupling: The formed imine undergoes reductive coupling. This can be achieved

using various reducing agents, such as hydrogen gas with a metal catalyst (e.g., Palladium
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on carbon) or a hydride-based reducing agent. This step creates the carbon-carbon bond

between the two monomer units, establishing the ethane backbone.

Purification: The crude product is then purified to isolate the desired stereoisomer. This can

be achieved through techniques such as recrystallization, which can selectively crystallize

the desired diastereomer if a chiral resolving agent is used, or through chiral

chromatography.

Applications in Asymmetric Catalysis
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is primarily utilized as a chiral ligand in

asymmetric catalysis. Its bidentate nature allows it to form stable complexes with various

transition metals, such as rhodium, ruthenium, and iridium. These chiral metal complexes then

act as catalysts for a wide range of organic transformations, including hydrogenation, transfer

hydrogenation, and C-C bond-forming reactions.

Logical Workflow for Application in Asymmetric Catalysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b574626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst Formation

Asymmetric Reaction

Product Analysis

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine

Formation of Chiral Metal Complex

Metal Precursor (e.g., [Rh(COD)Cl]2)

Catalytic Asymmetric Transformation

Enantioenriched Product

Determination of Enantiomeric Excess (e.g., Chiral HPLC)

Click to download full resolution via product page

Caption: Workflow for using the chiral diamine in asymmetric catalysis.

While specific examples detailing the use of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine are

not widely published, its structural similarity to other successful chiral diamines suggests its

utility in reactions such as:

Asymmetric Hydrogenation of Ketones and Imines: The chiral catalyst can selectively reduce

prochiral ketones and imines to the corresponding chiral alcohols and amines with high

enantioselectivity.
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Asymmetric Transfer Hydrogenation: Using a hydrogen donor like isopropanol or formic acid,

the chiral complex can effect the asymmetric reduction of various unsaturated substrates.

Asymmetric C-C Bond Formation: The ligand can be employed in reactions like the

asymmetric Michael addition or aldol reaction to create chiral carbon centers.

Signaling Pathways
There is currently no scientific literature to suggest that (1S,2S)-1,2-Dicyclohexylethane-1,2-
diamine is directly involved in any biological signaling pathways. Its primary role is that of a

synthetic chiral ligand for catalysis and not as a bioactive molecule intended for therapeutic

intervention in biological systems.

Conclusion
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine represents a valuable tool for chemists engaged

in asymmetric synthesis. Its rigid C2-symmetric structure and bulky substituents make it a

promising ligand for inducing high enantioselectivity in a range of catalytic reactions. While

detailed public information on its synthesis and specific applications is limited, its classification

as a "privileged ligand" underscores its potential in the development of efficient and selective

catalytic systems for the synthesis of chiral molecules, which are of paramount importance in

the pharmaceutical and fine chemical industries. Further research and publication of its

applications will undoubtedly provide a clearer picture of its full potential.

To cite this document: BenchChem. [(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine price].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b574626#1s-2s-1-2-dicyclohexylethane-1-2-diamine-
price]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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